Cas no 876294-75-6 (1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a fluorinated pyrrole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluorobenzyl group at the 1-position and a carboxylic acid moiety at the 3-position of the pyrrole ring, enhancing its reactivity and suitability for further functionalization. The compound's fluorine substituent may improve metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of methyl groups at the 2- and 5-positions contributes to steric stabilization, potentially influencing selectivity in target interactions. This compound is primarily used in synthetic organic chemistry for the development of biologically active molecules.

1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid structure

876294-75-6 structure

Product Name:1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

CAS No:876294-75-6

MF:C₁₄H₁₄FNO₂

MW:247.264867305756

MDL:MFCD07800637

CID:3030942

PubChem ID:5311555

Update Time:2025-06-08

1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-氟苄基)-2,5-二甲基-吡咯-3-甲酸
- 1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
- 1-[(4-fluorophenyl)methyl]-2,5-dimethylpyrrole-3-carboxylic acid
- STK504106
- 1-[(4-fluorophenyl)methyl]-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
- 876294-75-6
- MFCD07800637
- SCHEMBL25062489
- LS-02426
- CS-0315505
- ALBB-006772
- AKOS000140855
- H24224
- MDL： MFCD07800637
- Inchi： 1S/C14H14FNO2/c1-9-7-13(14(17)18)10(2)16(9)8-11-3-5-12(15)6-4-11/h3-7H,8H2,1-2H3,(H,17,18)
- InChI Key： GSDMGAGFDOQHKA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CN1C(C)=CC(C(=O)O)=C1C

Computed Properties

Exact Mass: 247.10085685g/mol
Monoisotopic Mass: 247.10085685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 42.2

1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

HazardClass：IRRITANT

1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F021395-250mg	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	250mg	$ 275.00	2022-06-05
TRC	F021395-500mg	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	500mg	$ 450.00	2022-06-05
TRC	F021395-1000mg	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	1g	$ 720.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	038029-500mg	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	500mg	2291.0CNY	2021-07-13
abcr	AB406196-500 mg	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	500MG	€254.60	2023-02-20
abcr	AB406196-1 g	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	1 g	€322.50	2023-07-19
abcr	AB406196-5 g	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	5 g	€907.00	2023-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	038029-500mg	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid	876294-75-6	500mg	2291CNY	2021-05-07
abcr	AB406196-500mg	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid; .	876294-75-6	500mg	€269.00	2025-04-15
abcr	AB406196-1g	1-(4-Fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid; .	876294-75-6	1g	€317.00	2025-04-15